Cas no 313471-15-7 (6-chloro-4-methyl-2-oxo-2H-chromen-7-yl 3-{(benzyloxy)carbonylamino}propanoate)

• Product Name: 6-chloro-4-methyl-2-oxo-2H-chromen-7-yl 3-{(benzyloxy)carbonylamino}propanoate
• CAS No: 313471-15-7
• MF: C₂₁H₁₈ClNO₆
• MW: 415.823725223541
• CID: 6083983
• PubChem ID: 3838546
• Update Time: 2025-05-25

6-chloro-4-methyl-2-oxo-2H-chromen-7-yl 3-{(benzyloxy)carbonylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-methyl-2-oxo-2H-chromen-7-yl 3-{(benzyloxy)carbonylamino}propanoate
• 6-chloro-4-methyl-2-oxo-2H-chromen-7-yl 3-(((benzyloxy)carbonyl)amino)propanoate
• β-Alanine, N-[(phenylmethoxy)carbonyl]-, 6-chloro-4-methyl-2-oxo-2H-1-benzopyran-7-yl ester
• 3-BENZYLOXYCARBONYLAMINO-PROPIONIC ACID 6-CL-4-ME-2-OXO-2H-CHROMEN-7-YL ESTER
• AKOS005637679
• SR-01000443015
• SR-01000443015-1
• 6-chloro-4-methyl-2-oxo-2H-chromen-7-yl 3-{[(benzyloxy)carbonyl]amino}propanoate
• 313471-15-7
• F0398-0585

• Inchi： 1S/C21H18ClNO6/c1-13-9-20(25)28-17-11-18(16(22)10-15(13)17)29-19(24)7-8-23-21(26)27-12-14-5-3-2-4-6-14/h2-6,9-11H,7-8,12H2,1H3,(H,23,26)
• InChI Key： NAJVOKXEHGVKDM-UHFFFAOYSA-N
• SMILES： C(OC1=CC2OC(=O)C=C(C)C=2C=C1Cl)(=O)CCNC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 415.0822650g/mol
• Monoisotopic Mass: 415.0822650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-chloro-4-methyl-2-oxo-2H-chromen-7-yl 3-{(benzyloxy)carbonylamino}propanoate

6-Chloro-4-Methyl-2-Oxo-2H-Chromen-7-Yl 3-{(Benzyloxy)Carbonylamino}Propanoate: A Comprehensive Overview

The compound with CAS No. 313471-15-7, known as 6-chloro-4-methyl-2-oxo-2H-chromen-7-yl 3-{(benzyloxy)carbonylamino}propanoate, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of chromen derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a chromen skeleton, which is a fused bicyclic system consisting of a benzene ring and a gamma-pyrone ring. The presence of a chlorine atom at the sixth position and a methyl group at the fourth position further enhances its structural complexity and functional diversity.

Recent advancements in chemical synthesis have enabled the precise construction of such complex molecules, making them accessible for detailed characterization and application studies. The benzyloxy carbonyl amino propanoate moiety attached to the chromen skeleton introduces additional functional groups that can be exploited for various purposes, including drug delivery systems, fluorescence imaging, and catalytic applications. This functional group is particularly interesting due to its ability to undergo reversible transformations under specific conditions, making it a versatile building block in organic synthesis.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The chromen framework is known to exhibit significant bioactivity, particularly in anti-inflammatory and antioxidant contexts. Recent studies have demonstrated that derivatives of this compound can modulate key cellular pathways involved in inflammation and oxidative stress, making them valuable candidates for therapeutic interventions. Additionally, the benzyloxy carbonyl amino propanoate group can serve as a protective or activating moiety, depending on the desired biological outcome.

In terms of chemical synthesis, this compound represents a remarkable achievement in modern organic chemistry. Its construction involves multi-step reactions that require meticulous control over stereochemistry and regioselectivity. Researchers have employed various strategies, including transition metal-catalyzed couplings and enantioselective syntheses, to achieve high yields and purity levels. These methods not only highlight the technical prowess of contemporary chemists but also pave the way for the scalable production of such compounds for industrial applications.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have been used to predict its electronic structure, reactivity profiles, and interactions with biological systems. These insights are invaluable for guiding experimental efforts and optimizing synthetic routes. For instance, density functional theory (DFT) calculations have revealed that the chlorine atom at the sixth position significantly influences the molecule's electronic distribution, potentially enhancing its photoreactivity or bioavailability.

Another area where this compound has shown promise is in materials science. Its unique combination of aromaticity and functional groups makes it an attractive candidate for applications in optoelectronic materials and sensors. Recent studies have explored its potential as a fluorescent probe for detecting specific analytes in complex matrices. The benzyloxy carbonyl amino propanoate group plays a critical role in modulating the fluorescence properties of the molecule, enabling selective detection of targets such as metal ions or biomolecules.

In conclusion, 6-chloro-4-methyl-2-oxo-2H-chromen-7-Yl 3-{(Benzyloxy)Carbonylamino}Propanoate represents a cutting-edge example of modern chemical innovation. Its intricate structure, coupled with advanced synthetic methodologies and computational tools, positions it as a key player in diverse fields ranging from drug discovery to materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to both academic and industrial advancements.